Cas no 70490-85-6 (Quinolinium,4-amino-1,2-dimethyl-, iodide (1:1))

• Product name: Quinolinium,4-amino-1,2-dimethyl-, iodide (1:1)
• CAS No: 70490-85-6
• MF: C₁₁H₁₃N₂+
• MW: 173.23432
• CID: 568041
• PubChem ID: 129831

Quinolinium,4-amino-1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,4-amino-1,2-dimethyl-, iodide (1:1)
• 1-methyl-4-amino-2-methylquinolinium
• 4-Amino-1,2-dimethylquinolinium iodide
• Quinolinium, 4-amino-1,2-dimethyl-, iodide
• 70490-85-6
• 1-MAQ
• SCHEMBL336306
• BDBM50473213
• CHEMBL2113335
• 1,2-dimethylquinolin-1-ium-4-amine;iodide
• Maq iodide

• Inchi： InChI=1S/C11H12N2.HI/c1-8-7-10(12)9-5-3-4-6-11(9)13(8)2;/h3-7,12H,1-2H3;1H
• InChI Key： NIIAVLFMTBTSNH-UHFFFAOYSA-N
• SMILES： CC1=[N+](C2=CC=CC=C2C(=C1)N)C.[I-]

Computed Properties

• Exact Mass: 286.9102
• Monoisotopic Mass: 300.01235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• PSA: 26.18